Cas no 38094-95-0 (2-Dodecylbenzenesulfonic acid;pyridine)

• Product Name: 2-Dodecylbenzenesulfonic acid;pyridine
• CAS No: 38094-95-0
• MF: C₂₃H₃₅NO₃S
• MW: 405.593905687332
• CID: 2824914
• PubChem ID: 71447032
• Update Time: 2025-04-21

2-Dodecylbenzenesulfonic acid;pyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID20855372
• 2-Dodecylbenzene-1-sulfonic acid--pyridine (1/1)
• 38094-95-0
• 2-Dodecylbenzenesulfonic acid;pyridine

• Inchi： 1S/C18H30O3S.C5H5N/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;1-2-4-6-5-3-1/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);1-5H
• InChI Key： FPTBEQHXOWBMNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)O.N1C=CC=CC=1

Computed Properties

• Exact Mass: 405.23376515Da
• Monoisotopic Mass: 405.23376515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų